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Compound of Interest

Compound Name: (S)-1-Phenylethanol

Cat. No.: B046765 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of (S)-1-Phenylethanol, ensuring that your work can proceed with the

highest degree of safety and integrity.

(S)-1-Phenylethanol is a combustible liquid that can be harmful if swallowed and may cause

skin and serious eye irritation.[1][2] Adherence to proper personal protective equipment (PPE)

protocols, handling procedures, and disposal plans is critical to mitigate these risks.

Personal Protective Equipment (PPE)
When working with (S)-1-Phenylethanol, a comprehensive approach to personal protection is

necessary. The following table summarizes the recommended PPE.
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PPE Category Recommended Equipment
Specifications and Best
Practices

Eye/Face Protection
Safety goggles with side

protection or a face shield.

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[3] Ensure a tight fit.

Hand Protection Chemical-resistant gloves.

Suitable gloves, tested

according to EN 374, should

be worn.[4] Dispose of

contaminated gloves after use

in accordance with good

laboratory practices.[3]

Skin and Body Protection

Complete suit protecting

against chemicals or a lab

coat.

The type of protective

equipment must be selected

based on the concentration

and amount of the dangerous

substance at the specific

workplace.[3]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

If the risk of inhalation is high,

a full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges should be

used.[3]

Quantitative Safety Data
The following table provides key quantitative safety data for (S)-1-Phenylethanol.
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Data Point Value Species

Oral LD50 400 mg/kg Rat[5]

Oral LD50 558 mg/kg Mouse[5]

Subcutaneous LD50 250 mg/kg Mouse[5]

Intravenous LD 200 mg/kg Dog[5]

Skin Irritation 100 mg/24h (Open) Rabbit[5]

Skin Irritation 500 mg/24h (Moderate) Rabbit[5]

Eye Irritation 2.0 mg (SEVERE) Rabbit[5]

Experimental Protocols for Safe Handling and
Disposal
Handling Procedures:

Ventilation: Always handle (S)-1-Phenylethanol in a well-ventilated area, preferably within a

chemical fume hood.[2][5]

Avoid Contact: Prevent all personal contact, including inhalation of vapors.[5] Avoid contact

with skin, eyes, and clothing.[4][6]

Ignition Sources: Keep away from open flames, hot surfaces, and all sources of ignition.[1][3]

No smoking in the handling area.[5]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][7] Wash hands

thoroughly after handling.[4][5]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[5]

[6] Keep away from incompatible materials such as strong oxidizing agents, strong acids,

and acid chlorides.[1]

Spill Response:
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Minor Spills: Remove all ignition sources.[5] Absorb the spill with inert material such as sand,

earth, or vermiculite and place it in a suitable, labeled container for disposal.[5][6]

Major Spills: Evacuate the area and move upwind.[5] Alert emergency responders.[5] Wear a

self-contained breathing apparatus and protective gloves.[5] Prevent the spill from entering

drains or waterways.[5]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5][6] Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with

soap and plenty of water.[1][5] Seek medical attention if irritation occurs.[5]

Inhalation: Move the exposed person to fresh air.[1][6] If not breathing, give artificial

respiration.[1] Seek medical attention.[1]

Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water and seek immediate

medical attention.[4][6]

Disposal Plan: All waste must be handled in accordance with local, state, and federal

regulations.[5][8] Dispose of the contents and container to an approved waste disposal plant.[1]

[9] Puncture containers to prevent reuse.[5]

Workflow for Safe Handling of (S)-1-Phenylethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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